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Compound of Interest

Compound Name: Metchnikowin

Cat. No.: B1169901 Get Quote

Key Regulatory Signaling Pathways
The expression of the Metchnikowin gene (Mtk) is induced upon recognition of microbial

pathogens. The diagram below illustrates the simplified Toll and Imd pathways leading to the

activation of transcription factors that bind to the Mtk promoter and initiate its expression.
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Toll Pathway (Fungi, Gram+ Bacteria)

Imd Pathway (Gram- Bacteria)

Nucleus

Toll Receptor Tube/PelleSpätzle (ligand) Cactus (IκB)
 degradation

Dif/Dorsal (NF-κB)

Metchnikowin Gene

PGRP Receptor IMD FADD/Dredd Tak1 IKK Complex Relish (NF-κB)
 cleavage

Mtk mRNA
 Transcription

1. In Vivo Sample Collection
(e.g., Whole Flies, Fat Body)

2. Total RNA Extraction

3. cDNA Synthesis
(Reverse Transcription)

4. qPCR Amplification
(with Mtk & Reference Primers)

5. Data Analysis
(ΔΔCt Method)

Result: Relative Mtk Expression
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1. Labeled RNA Probe Synthesis
(e.g., DIG-labeled Mtk antisense)

4. Hybridization
(Probe binds to target mRNA)

2. Tissue Dissection & Fixation
(e.g., Larval Fat Body)

3. Permeabilization
(Proteinase K treatment)

5. Signal Detection
(Antibody against probe label)

6. Imaging
(Confocal or Fluorescence Microscopy)
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1. Construct Design
(Mtk Promoter + Reporter Gene)

2. Generation of Transgenic Flies
(e.g., P-element Injection)

3. Experimental Treatment
(Infect Reporter Flies)

4. In Vivo Imaging / Lysis
(Fluorescence Microscopy or Plate Reader)

5. Quantification of Signal
(e.g., RFU, RLU)

Result: Mtk Promoter Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metchnikowin - Wikipedia [en.wikipedia.org]

2. Metchnikowin, a novel immune-inducible proline-rich peptide from Drosophila with
antibacterial and antifungal properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1169901?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169901?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Metchnikowin
https://pubmed.ncbi.nlm.nih.gov/7588819/
https://pubmed.ncbi.nlm.nih.gov/7588819/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. A single amino acid polymorphism in natural Metchnikowin alleles of Drosophila results in
systemic immunity and life history tradeoffs - PMC [pmc.ncbi.nlm.nih.gov]

4. Two distinct pathways can control expression of the gene encoding the Drosophila
antimicrobial peptide metchnikowin - PubMed [pubmed.ncbi.nlm.nih.gov]

5. infoscience.epfl.ch [infoscience.epfl.ch]

To cite this document: BenchChem. [methods for quantifying Metchnikowin expression in
vivo]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169901#methods-for-quantifying-metchnikowin-
expression-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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